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Compound of Interest

Compound Name: 3-Acetylcoumarin

Cat. No.: B160212

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides an in-depth overview of the essential physicochemical properties
and solubility characteristics of 3-acetylcoumarin (3-AC), a significant intermediate in
pharmaceutical synthesis. 3-AC is recognized for its role in the development of anticoagulant
and antimicrobial agents.[1] A thorough understanding of its properties is crucial for optimizing
its use in drug formulation and development processes.

Physicochemical Properties of 3-Acetylcoumarin

3-Acetylcoumarin, with the chemical formula C11HsOs3, is a derivative of coumarin where the
hydrogen at position 3 is substituted by an acetyl group.[2] This substitution significantly
influences its chemical and physical behavior. A summary of its key physicochemical properties
is presented in Table 1.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b160212?utm_src=pdf-interest
https://www.benchchem.com/product/b160212?utm_src=pdf-body
https://pubs.acs.org/doi/abs/10.1021/acs.jced.5c00097
https://www.benchchem.com/product/b160212?utm_src=pdf-body
https://www.benchchem.com/product/b160212?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Acetylcoumarin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
IUPAC Name 3-acetyl-2H-chromen-2-one [2]
Molecular Formula C11HsOs3 [311415][6]
Molecular Weight 188.18 g/mol [21[31[4][5]
Melting Point 119-122 °C[3][4][5][7] 121.0 to 125.0 °CJ[8]
logP (Octanol/Water Partition
o 1.8[2] 1.726 (est.)[9]

Coefficient)

White to light yellow to green Faint yellow to yellow powder
Appearance

powder/crystals[8] or crystals[4]

Solubility of 3-Acetylcoumarin in Organic Solvents

The solubility of a compound is a critical factor in its bioavailability and formulation. Recent
studies have investigated the solubility of 3-acetylcoumarin in binary solvent systems,
providing valuable insights into its behavior in mixed solvent environments.

Experimental Protocol: Gravimetric Analysis

The solubility of 3-acetylcoumarin in binary solvent mixtures of 1,4-dioxane with methanol,
ethanol, and 1-propanol has been determined using the gravimetric analysis method over a
temperature range of 288.15-328.15 K.[1][10] This standard technique involves the following
key steps:

e Preparation of Supersaturated Solution: An excess amount of 3-acetylcoumarin is added to
a known volume of the solvent mixture in a sealed container.

o Equilibration: The mixture is continuously agitated in a constant temperature bath for a
prolonged period to ensure that equilibrium is reached.

e Phase Separation: Once equilibrium is achieved, the stirring is stopped, and the solution is
allowed to stand, permitting the undissolved solute to settle.
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Sampling: A known volume of the clear supernatant is carefully withdrawn using a pre-
heated or pre-cooled syringe to avoid any temperature-induced precipitation.

Solvent Evaporation: The withdrawn sample is placed in a pre-weighed container, and the
solvent is evaporated under controlled conditions (e.g., in a vacuum oven).

Mass Determination: The container with the dried solute is weighed, and the mass of the
dissolved 3-acetylcoumarin is determined by subtracting the initial weight of the container.

Solubility Calculation: The mole fraction solubility is then calculated from the mass of the
dissolved solute and the initial volume and density of the solvent mixture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Physicochemical Properties and Solubility of 3-Acetylcoumarin]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b160212#physicochemical-
properties-and-solubility-of-3-acetylcoumarin-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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